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Abstract
This technical guide provides a comprehensive overview of 5-trans U-46619 in the context of

its role as a prostaglandin H2 (PGH2) analog. Due to the limited specific research on 5-trans
U-46619, this document focuses extensively on its well-characterized geometric isomer, U-

46619, a potent and stable thromboxane A2 (TP) receptor agonist. The guide details the

mechanism of action, signaling pathways, and physiological effects of U-46619, while

contextualizing the known information about its 5-trans isomer. This whitepaper aims to serve

as a crucial resource for researchers investigating thrombosis, hemostasis, and vascular

smooth muscle physiology, providing detailed experimental protocols and quantitative data to

facilitate further research and drug development.

Introduction: The Landscape of PGH2 Analogs
Prostaglandin H2 (PGH2) is a pivotal intermediate in the biosynthesis of prostaglandins and

thromboxanes, playing a critical role in a myriad of physiological and pathological processes.

However, its inherent instability makes it challenging to study directly. Consequently, stable

synthetic analogs are invaluable tools for elucidating the pharmacology of its downstream
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effectors. Among these, U-46619 has emerged as a cornerstone for investigating the

thromboxane A2 (TP) receptor.

U-46619 is a stable synthetic analog of the endoperoxide PGH2, first synthesized in 1975. It is

a potent and selective agonist of the TP receptor, effectively mimicking the physiological

actions of thromboxane A2, a key mediator in thrombosis and hemostasis.[1] These effects

primarily manifest as the induction of platelet aggregation and the contraction of vascular

smooth muscle.[1]

The subject of this guide, 5-trans U-46619, is the geometric isomer of U-46619, distinguished

by the configuration of the double bond at the 5th carbon position. It is frequently present as a

minor impurity, constituting 2-5% of commercially available U-46619 preparations.[2] While the

biological activity of U-46619 is extensively documented, 5-trans U-46619 is significantly less

characterized. Its primary reported activity is the inhibition of microsomal prostaglandin E2

synthase, suggesting a pharmacological profile that may differ from that of U-46619.[1] This

guide will synthesize the extensive knowledge of U-46619 as a PGH2 analog and present the

current, albeit limited, understanding of its 5-trans isomer.

Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Mechanism_of_Action_of_5_trans_U_46619_and_its_Isomer_U_46619.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Mechanism_of_Action_of_5_trans_U_46619_and_its_Isomer_U_46619.pdf
https://www.benchchem.com/product/b15603672/docs?utm_src=pdf-body#5-trans-u-46619-as-a-pgh2-analog-an-in-depth-technical-guide
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_U_46619_and_5_trans_U_46619_on_Vasoconstriction.pdf
https://www.benchchem.com/product/b15603672/docs?utm_src=pdf-body#5-trans-u-46619-as-a-pgh2-analog-an-in-depth-technical-guide
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Mechanism_of_Action_of_5_trans_U_46619_and_its_Isomer_U_46619.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603672?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property U-46619 5-trans U-46619

IUPAC Name

(5Z)-7-{(1R,4S,5S,6R)-6-

[(1E,3S)-3-Hydroxyoct-1-en-1-

yl]-2-oxabicyclo[2.2.1]heptan-

5-yl}hept-5-enoic acid

9,11-dideoxy-9α,11α-

methanoepoxy-prosta-5E,13E-

dien-1-oic acid[3]

Synonyms

9,11-Dideoxy-9α,11α-

methanoepoxy prostaglandin

F2α

5,6-trans U-46619[3]

CAS Number 56985-40-1 330796-58-2[3]

Molecular Formula C21H34O4 C21H34O4[3]

Molecular Weight 350.49 g/mol 350.5 g/mol [3]

Appearance
Typically supplied as a solution

in methyl acetate

Typically supplied as a solution

in methyl acetate

Purity
≥98% (often contains 2-5% of

the 5-trans isomer)[2]

Information not widely

available

Solubility
Soluble in methyl acetate,

DMSO, and ethanol[3]

Soluble in methyl acetate,

DMF, DMSO, and ethanol[3]

Storage Store at -20°C Store at -20°C[3]

Pharmacological Profile as a PGH2 Analog
Mechanism of Action of U-46619
U-46619 exerts its potent biological effects by acting as a selective agonist at the thromboxane

A2 (TP) receptor, a G-protein coupled receptor (GPCR).[1] Upon binding, it initiates a cascade

of intracellular signaling events that lead to its characteristic physiological responses.

Signaling Pathways Activated by U-46619
The TP receptor primarily couples to two distinct G-protein families: Gq/11 and G12/13.[4]

Gq/11 Pathway: Activation of Gq leads to the stimulation of phospholipase C (PLC). PLC

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers:
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inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the

endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The elevated

cytosolic Ca2+ and DAG synergistically activate protein kinase C (PKC).[1] This cascade is

central to platelet activation and smooth muscle contraction.

G12/13 Pathway: Coupling to G12/13 activates the small GTPase RhoA. RhoA, in turn,

activates Rho-associated kinase (ROCK). ROCK phosphorylates and inactivates myosin

light chain phosphatase, leading to an increase in the phosphorylation of myosin light chains.

This "calcium sensitization" enhances the contractile force of smooth muscle at a given

intracellular Ca2+ concentration.[3]
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Preparation

Incubation

Separation

Quantification

Data Analysis

1. Membrane Preparation
(e.g., from platelets or transfected cells)

2. Incubation
- Membranes

- [³H]-U-46619 (Radioligand)
- Unlabeled Ligand (for competition)

3. Rapid Filtration
(to separate bound and free radioligand)

4. Scintillation Counting
(to measure radioactivity on filters)

5. Scatchard or Non-linear Regression Analysis
(to determine Kd and Bmax)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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